Cas no 143289-15-0 (1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel-)
143289-15-0 structure
Product Name:1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel-
CAS No:143289-15-0
MF:C16H14O4
MW:270.279964923859
CID:235236
PubChem ID:178707
Update Time:2025-04-19
1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel-
- (1R,2R,3S,10bR)-2,3-dihydro-1H-fluoranthene-1,2,3,10b-tetrol
- 143289-15-0
- 1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1alpha,2alpha,3beta,10bbeta)-
-
- Inchi: 1S/C16H14O4/c17-13-10-6-3-5-9-8-4-1-2-7-11(8)16(20,12(9)10)15(19)14(13)18/h1-7,13-15,17-20H/t13-,14+,15+,16+/m0/s1
- InChI Key: KEHBEOOYFBDGRQ-ZJIFWQFVSA-N
- SMILES: O[C@@]12C3C=CC=CC=3C3=CC=CC([C@@H]([C@H]([C@H]1O)O)O)=C23
Computed Properties
- Exact Mass: 270.08922
- Monoisotopic Mass: 270.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Density: 1.661
- Boiling Point: 499.7°Cat760mmHg
- Flash Point: 245.6°C
- Refractive Index: 1.84
- PSA: 80.92
1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel- Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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